Cas no 62723-81-3 (Benzoic acid, 2-(2-oxoethyl)-, methyl ester)
Benzoic acid, 2-(2-oxoethyl)-, methyl ester is a versatile organic compound characterized by its ester and ketone functional groups. This structure imparts reactivity suitable for use as an intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, fragrances, and specialty chemicals. The presence of both the ester and carbonyl groups allows for further derivatization, enabling applications in cross-coupling reactions, nucleophilic additions, and cyclizations. Its well-defined molecular framework ensures consistent performance in controlled reactions. The compound is typically handled under standard laboratory conditions, though precautions should be taken due to its potential sensitivity to moisture and strong oxidizing agents. Its purity and stability make it a reliable choice for research and industrial synthesis.
62723-81-3 structure
Product Name:Benzoic acid, 2-(2-oxoethyl)-, methyl ester
CAS No:62723-81-3
MF:C10H10O3
MW:178.184603214264
CID:434053
PubChem ID:10241362
Update Time:2025-10-06
Benzoic acid, 2-(2-oxoethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(2-oxoethyl)-, methyl ester
- methyl 2-(2-oxoethyl)benzoate
- SCHEMBL2773146
- DTXSID50437140
- 62723-81-3
- F88673
- ZB1111
-
- Inchi： 1S/C10H10O3/c1-13-10(12)9-5-3-2-4-8(9)6-7-11/h2-5,7H,6H2,1H3
- InChI Key： BBXUUQXFFBJQBW-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC=CC=1CC=O)=O
Computed Properties
- Exact Mass: 178.063
- Monoisotopic Mass: 178.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Benzoic acid, 2-(2-oxoethyl)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01I6WP-100mg |
Benzoic acid, 2-(2-oxoethyl)-, methyl ester |
62723-81-3 | 97% | 100mg |
$114.00 | 2024-04-22 | |
| 1PlusChem | 1P01I6WP-250mg |
Benzoic acid, 2-(2-oxoethyl)-, methyl ester |
62723-81-3 | 97% | 250mg |
$193.00 | 2024-04-22 | |
| 1PlusChem | 1P01I6WP-1g |
Benzoic acid, 2-(2-oxoethyl)-, methyl ester |
62723-81-3 | 97% | 1g |
$537.00 | 2024-04-22 | |
| A2B Chem LLC | AZ27577-100mg |
Benzoic acid, 2-(2-oxoethyl)-, methyl ester |
62723-81-3 | 97% | 100mg |
$92.00 | 2024-04-19 | |
| A2B Chem LLC | AZ27577-250mg |
Benzoic acid, 2-(2-oxoethyl)-, methyl ester |
62723-81-3 | 97% | 250mg |
$155.00 | 2024-04-19 | |
| A2B Chem LLC | AZ27577-1g |
Benzoic acid, 2-(2-oxoethyl)-, methyl ester |
62723-81-3 | 97% | 1g |
$417.00 | 2024-04-19 | |
| Aaron | AR01I751-100mg |
Benzoic acid, 2-(2-oxoethyl)-, methyl ester |
62723-81-3 | 97% | 100mg |
$120.00 | 2025-02-13 | |
| Aaron | AR01I751-1g |
Benzoic acid, 2-(2-oxoethyl)-, methyl ester |
62723-81-3 | 97% | 1g |
$548.00 | 2025-02-13 | |
| Aaron | AR01I751-250mg |
Benzoic acid, 2-(2-oxoethyl)-, methyl ester |
62723-81-3 | 97% | 250mg |
$203.00 | 2025-02-13 | |
| eNovation Chemicals LLC | Y1300880-1g |
Benzoic acid, 2-(2-oxoethyl)-, methyl ester |
62723-81-3 | 97% | 1g |
$685 | 2025-02-19 |
Benzoic acid, 2-(2-oxoethyl)-, methyl ester Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:62723-81-3)Benzoic acid, 2-(2-oxoethyl)-, methyl ester
Order Number:A1242285
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:09
Price ($):174/469
Email:sales@amadischem.com
Benzoic acid, 2-(2-oxoethyl)-, methyl ester Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
62723-81-3 (Benzoic acid, 2-(2-oxoethyl)-, methyl ester) Related Products
- 170384-64-2(1,2-Benzenedicarboxylic acid, 3,4,5,6-tetraethyl-, dimethyl ester)
- 7115-18-6(methyl 2-(2-oxopropyl)benzoate)
- 795279-85-5(Benzoic acid,2,4,6-triethyl-, methyl ester)
- 89462-31-7(Benzeneacetic acid, 2-(methoxycarbonyl)-, ion(1-), sodium, sodium salt)
- 14736-49-3(2-2-(Methoxycarbonyl)phenylacetic acid)
- 1255207-13-6(2-(4-Methyl-1-oxo-1,3-dihydroisobenzofuran-5-yl)acetaldehyde)
- 112984-55-1(1,2-Benzenedicarboxylic acid, ethyl-, dimethyl ester)
- 1374572-91-4(2-(6-Methyl-1-oxo-1,3-dihydroisobenzofuran-5-yl)acetaldehyde)
- 50604-01-8(Benzoic acid, 2-ethyl-, methyl ester)
- 716-43-8(Methyl 2-(2-Methoxy-2-oxoethyl)benzenecarboxylate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:62723-81-3)Benzoic acid, 2-(2-oxoethyl)-, methyl ester
Purity:99%/99%
Quantity:250mg/1g
Price ($):174/469